Cas no 52107-66-1 (3-Iodo-2-Methylbenzonitrile)

• Product Name: 3-Iodo-2-Methylbenzonitrile
• CAS No: 52107-66-1
• MF: C₈H₆IN
• MW: 243.044414043427
• MDL: MFCD09025696
• CID: 826050
• PubChem ID: 23091876
• Update Time: 2025-04-19

3-Iodo-2-Methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methylbenzonitrile
• CCA10766
• SCHEMBL3378127
• AKOS015853757
• ZCBCXMRTOKVFQF-UHFFFAOYSA-N
• DTXSID90630517
• MFCD09025696
• AS-10294
• 3-Iodo-2-methylbenzonitrile,
• CS-0331895
• C13347
• 52107-66-1
• DB-071484
• 3-Iodo-2-Methylbenzonitrile

• MDL： MFCD09025696
• Inchi： 1S/C8H6IN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
• InChI Key： ZCBCXMRTOKVFQF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C#N)=C1C

Computed Properties

• Exact Mass: 242.95400
• Monoisotopic Mass: 242.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.47128

3-Iodo-2-Methylbenzonitrile Security Information

• HazardClass：IRRITANT